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mtDB Data Submission: Technical Support
Center

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in formatting their
data for successful submission.

Frequently Asked Questions (FAQS)
Q1: What is "mtDB"?
Al: The term "mtDB" can refer to several distinct databases. To ensure you are formatting your

data correctly, it is crucial to identify the specific database you are targeting. The two most
common "mtDB" databases in life sciences research are:

e Human Mitochondrial Genome Database (mtDB): A repository for complete human
mitochondrial genome sequences, used for population genetics and medical sciences.

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b10856011#bc-rfq
https://www.benchchem.com/product/b10856011/docs?utm_src=pdf-body#how-to-format-data-for-successful-submission-to-mtdb
https://www.benchchem.com/product/b10856011/docs?utm_src=pdf-body#how-to-format-data-for-successful-submission-to-mtdb
https://www.benchchem.com/product/b10856011/docs?utm_src=pdf-body#how-to-format-data-for-successful-submission-to-mtdb
https://www.benchchem.com/product/b10856011/docs?utm_src=pdf-body#how-to-format-data-for-successful-submission-to-mtdb
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10856011?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

e Accurate Mass and Time (AMT) tag Database (.mtdb): A file format generated by the MTDB
Creator software for use in proteomics analysis pipelines with software like MultiAlign.

This guide provides information for both.
Q2: How do | determine which mtDB | should be submitting to?
A2: Your research context will determine the appropriate database.

e If you are working with human mitochondrial DNA sequences, you are likely interested in
contributing to the Human Mitochondrial Genome Database.

« If you are performing quantitative proteomics using mass spectrometry and need to create a
peptide database for tools like MultiAlign or VIPER, you will be working with the .mtdb file
format generated by MTDB Creator.

I. Accurate Mass and Time (AMT) Tag Database
(.mtdb) for Proteomics

This section provides guidance on creating a .mtdb file for use with software such as
MultiAlign.

Troubleshooting Data Formatting for MTDB Creator

Q1: My data from X!Tandem is not being accepted by MTDB Creator. What is the correct
format?

Al: MTDB Creator requires X!Tandem results to be in a tab-delimited format.[1] You must first
process your X!Tandem output files using the Peptide Hit Results Processor application to
convert them into the necessary format.

Q2: What are the compatible input formats for MTDB Creator?

A2: MTDB Creator accepts search engine results from MSGF+, X!Tandem, and SEQUEST.[1]
MSGF+ results, which are in .mzid or .mzid.gz format, can be read directly.[1]

Q3: I am having trouble creating the .mtdb file. What are the output options?
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A3: MTDB Creator can generate the database in two formats: a SQLite file (.mtdb) which is
compatible with MultiAlign, and a Microsoft Access file (.mdb) for use with VIPER.[1] Ensure
you have selected the correct output format for your analysis pipeline.

Experimental Protocols: Data Generation for .mtdb
Creation

The creation of a .mtdb file is downstream of the initial mass spectrometry experiment and
peptide identification.

e Sample Preparation and LC-MS/MS Analysis: Prepare and analyze your protein samples
according to your standard laboratory protocols for liquid chromatography-tandem mass
spectrometry (LC-MS/MS).

o Peptide Identification: Process the raw mass spectrometry data using a compatible search
engine (MSGF+, XITandem, or SEQUEST) to identify peptides.

» Data Conversion (if necessary): If using X!Tandem, convert the search results to a tab-
delimited format.

o MTDB Creation: Use the MTDB Creator software to process the peptide identification results
and generate the .mtdb or .mdb file.

Data Presentation: Input File Summary for MTDB
Creator

Search Engine Required Input File Format Pre-processing Steps

MSGF+ .mzid or .mzid.gz None. Direct input.[1]

Convert output using the

X!Tandem Tab-delimited text file Peptide Hit Results Processor.

[1]

Refer to MTDB Creator
Standard SEQUEST output ] o
SEQUEST i documentation for specific file
iles
types.
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Workflow for .mtdb File Generation

Downstream Analysis
VIPER
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Caption: Workflow for creating an AMT tag database (.mtdb).

Il. Human Mitochondrial Genome Database (mtDB)

The Human Mitochondrial Genome Database (mtDB) is a curated collection of complete

human mitochondrial genome sequences. Unlike databases with a dedicated submission
portal, data is primarily collected from public repositories like GenBank and through direct
collaboration.[2][3]

Troubleshooting and FAQs for Data Submission

Q1: Is there an online portal to submit my mitochondrial sequences to mtDB?

Al: Based on available publications, there is no public-facing submission portal for mtDB. The
database curators collect sequences from GenBank and other published sources.[2]

Q2: How can | contribute my novel mitochondrial genome sequences to the mtDB?
A2: The recommended steps to have your data included are:

e Submit to GenBank: This is the primary mechanism for making your sequence data publicly
available and discoverable by the mtDB curators.
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o Contact the Curators: For significant datasets or collaborations, you can contact the
database maintainers directly. The contact email for the principal investigator can be found in
the database's publications and related resources.[4]

Q3: What is the required format for the sequence data?

A3: The core of the mtDB is a text file of aligned sequences.[2][3] When submitting to
GenBank, you should follow their submission guidelines, which typically involve the FASTA
format for sequences and specific annotation requirements.

Data Presentation: Recommended Data for Submission

When preparing your data for submission to a public repository like GenBank, with the aim of
inclusion in mtDB, the following information is crucial:

Data Field Description Example

The complete mitochondrial
) >SamplelD1_Haplogroup_H1la
Sequence Data genome sequence in FASTA

format.

The population origin of the

) o donor. mtDB groups Europe, East Asia, Sub-
Geographic Origin ) ) )
sequences into 10 major Saharan Africa
geographic regions.[2]
] The assigned mitochondrial
Haplogroup Information Hlal, U5b2, M7c

haplogroup.

A list of identified polymorphic
Polymorphisms sites relative to the Cambridge  16519C, 3010A, 10398G

Reference Sequence (CRS).

If applicable, the PubMed ID or
Publication Info citation for the study that PMID: 16381973

generated the data.

Logical Flow for Data Inclusion in mtDB
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Caption: Pathways for data inclusion into the mtDB.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [How to format data for successful submission to mtDB].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10856011/docs#how-to-format-data-for-successful-
submission-to-mtdb]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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